Cas no 80922-08-3 (Benzothiazole, 3-ethyl-2-ethylidene-2,3-dihydro-)

• Product name: Benzothiazole, 3-ethyl-2-ethylidene-2,3-dihydro-
• CAS No: 80922-08-3
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 704820
• PubChem ID: 59109586

Benzothiazole, 3-ethyl-2-ethylidene-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 3-ethyl-2-ethylidene-2,3-dihydro-
• 3-ethyl-2-ethylidene-1,3-benzothiazole
• 80922-08-3
• DTXSID10730987
• 3-Ethyl-2-ethylidene-2,3-dihydro-1,3-benzothiazole

• Inchi： InChI=1S/C11H13NS/c1-3-11-12(4-2)9-7-5-6-8-10(9)13-11/h3,5-8H,4H2,1-2H3
• InChI Key： FDHSFJRXFKTMLU-UHFFFAOYSA-N
• SMILES： CCN1C2=CC=CC=C2SC1=CC

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 28.5Ų
• XLogP3: 3.5